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Compound of Interest

Compound Name: L-Threonine-13C4

Cat. No.: B15138820

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties
and stability of L-Threonine-13Ca, a stable isotope-labeled amino acid crucial for a variety of
applications in research and development. This document details the physicochemical
characteristics, storage and stability considerations, and relevant metabolic pathways of this
essential compound.

Chemical Properties

L-Threonine-13Ca4 is a non-radioactive, stable isotope-labeled version of the essential amino
acid L-Threonine, where four carbon atoms have been replaced with the 13C isotope. This
isotopic enrichment allows for its use as a tracer in metabolic research, proteomics, and drug
development without the safety concerns associated with radioactive isotopes.[1][2]

Physicochemical Data

The key chemical and physical properties of L-Threonine-3Ca4 are summarized in the table
below. These values are compiled from various commercial suppliers and scientific literature.
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Property Value References
Molecular Formula 13C4H9oNOs [3]

Molecular Weight 123.09 g/mol [4]

CAS Number 55443-53-3 [4]
Appearance White to off-white solid/powder  [4]

Isotopic Purity Typically =98 atom % 13C

Chemical Purity Typically 295-98% [4]

] ] Approximately 256 °C
Melting Point
(decomposes)

Soluble in water. For instance,
Solubility 125 mg/mL in H20 with the aid  [4]

of ultrasound.

Stability and Storage

The stability of L-Threonine-13Ca is critical for its effective use in experimental settings. Proper
storage is essential to prevent degradation and maintain its isotopic and chemical purity.

Recommended Storage Conditions

To ensure the long-term stability of L-Threonine-13Ca4, the following storage conditions are
recommended by suppliers:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://immunomart.org/product/l-threonine-13c4/
https://www.medchemexpress.com/l-threonine-13c4.html
https://www.medchemexpress.com/l-threonine-13c4.html
https://www.medchemexpress.com/l-threonine-13c4.html
https://www.medchemexpress.com/l-threonine-13c4.html
https://www.medchemexpress.com/l-threonine-13c4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Condition Recommendation References

Store at 4°C in a sealed
Solid Form container, away from moisture [4]

and light.

Store at -20°C forup to 1
month or -80°C for up to 6

In Solvent _ _ [4]15]
months in a sealed container,

protected from moisture.

2 years when stored under

General Shelf Life (Solid) ] N [6]
optimal conditions.

Potential Degradation Pathways

While L-Threonine-3Ca4 is a stable molecule, it can be susceptible to degradation under certain
conditions. The primary degradation pathways for threonine, which would also apply to its
isotopically labeled form, include oxidation and reactions at the amino and carboxyl groups,
particularly at elevated temperatures or in the presence of reactive chemicals. For L-Threonine
specifically, the Maillard reaction can occur in the presence of reducing sugars, leading to
browning and loss of nutritional value, though this is more relevant in food science contexts.[6]

Experimental Protocols

The following sections outline generalized experimental protocols for the analysis and stability
testing of L-Threonine-13Ca4. These are based on standard methodologies for isotopically

labeled amino acids.

Determination of Chemical and Isotopic Purity

A common method for determining the chemical and isotopic purity of L-Threonine-3Ca is
Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To quantify the chemical purity and confirm the isotopic enrichment of L-Threonine-
13Ca.

Methodology:
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o Sample Preparation: Accurately weigh and dissolve L-Threonine-13Ca4 in a suitable solvent,
such as water or a mild acidic solution (e.g., 0.1 M HCI), to a known concentration.

o Chromatographic Separation: Inject the sample onto a suitable LC column (e.g., a C18 or
HILIC column) to separate L-Threonine-13Ca from any potential impurities. The mobile phase
composition and gradient will depend on the column chemistry but typically involves a
mixture of water, acetonitrile, and a modifier like formic acid.

e Mass Spectrometric Analysis: The eluent from the LC is introduced into a mass
spectrometer.

o Chemical Purity: Monitor the ion corresponding to the molecular weight of L-Threonine-
13C4 and any potential impurity ions. The purity is calculated by comparing the peak area
of the main compound to the total area of all detected peaks.

o Isotopic Purity: Analyze the mass isotopologue distribution of the molecular ion. The
relative abundances of the M+0, M+1, M+2, M+3, and M+4 peaks will determine the
percentage of molecules that are fully labeled with four 13C atoms.

A workflow for this analysis is depicted below:
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Workflow for Purity Analysis of L-Threonine-13Ca
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Workflow for Purity Analysis of L-Threonine-13C4

Stability Testing Protocol

This protocol outlines a general procedure for assessing the stability of L-Threonine-13C4 under
various conditions.
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Objective: To evaluate the stability of L-Threonine-13Ca over time under defined storage
conditions.

Methodology:

o Sample Preparation: Prepare multiple aliquots of L-Threonine-3Ca in both solid form and
dissolved in a relevant solvent (e.g., water for injection, cell culture media).

» Storage Conditions: Store the aliquots under a range of conditions, for example:

[¢]

Refrigerated (2-8 °C)

[¢]

Room temperature (20-25 °C)

[e]

Elevated temperature (e.g., 40 °C)

o

Protected from light vs. exposed to light

o Time Points: At specified time intervals (e.g., 0, 1, 3, 6, 12, and 24 months), remove an
aliquot from each storage condition.

e Analysis: Analyze the samples for chemical purity and the appearance of degradation
products using a validated stability-indicating method, such as the LC-MS method described
in section 3.1.

» Data Evaluation: Compare the purity of the stored samples to the initial (time 0) sample. A
significant decrease in purity or the appearance of degradation products indicates instability
under those conditions.

Metabolic Pathways

L-Threonine-13Ca is utilized in metabolic studies to trace the fate of threonine in various
biological systems. Understanding its metabolic pathways is essential for designing and
interpreting such experiments.

L-Threonine Biosynthesis
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In microorganisms and plants, L-Threonine is synthesized from aspartate. The pathway
involves several enzymatic steps and is subject to feedback regulation.[7][8]

Biosynthesis Pathway of L-Threonine
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Biosynthesis Pathway of L-Threonine

L-Threonine Catabolism

In mammals, L-Threonine is an essential amino acid and must be obtained from the diet. Its
degradation occurs through several pathways, with the primary route in humans being via

threonine dehydratase.[9][10]

Major Catabolic Pathways of L-Threonine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15138820#chemical-properties-and-stability-of-1-
threonine-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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